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Compound of Interest

Compound Name: Methyl 6-hydroxy-5-nitronicotinate

Cat. No.: B1287786

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Methyl 6-hydroxy-5-nitronicotinate (CAS No. 222970-61-8). Adherence to these procedures
is essential for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Methyl 6-hydroxy-5-nitronicotinate is classified as a substance that causes severe skin
burns and eye damage.[1] Appropriate PPE is mandatory to prevent exposure.

Minimum PPE Requirements:
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber)

To prevent skin contact and
burns.[2]

Eye/Face Protection

Safety glasses with side-
shields or goggles. A face
shield is required if there is a

splash hazard.

To protect eyes from contact

and severe damage.

Skin and Body Protection

Laboratory coat. Additional
protective clothing may be
necessary based on the scale

of work.

To prevent contamination of

personal clothing and skin.[2]

Respiratory Protection

Use in a well-ventilated area. A
NIOSH-approved respirator
may be required for operations
with a potential for aerosol or

dust generation.

To avoid inhalation, which may

cause respiratory irritation.[2]

[3]
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Select PPE

Inspect PPE

J
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Lab Coat

Respirator (if needed)

Goggles/Face Shield

Gloves

Proceed with Work
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Safe Handling and Storage

Operational Plan:

Ventilation: Always handle Methyl 6-hydroxy-5-nitronicotinate in a well-ventilated area,
preferably within a chemical fume hood.[2]

Avoidance of Contact: Prevent contact with skin, eyes, and clothing.

Aerosol and Dust Prevention: Avoid the formation of dust and aerosols during handling.[2]

Hygiene: Wash hands thoroughly after handling the substance.[3]

Ignition Sources: Keep away from heat and sources of ignition. Use non-sparking tools.[2]
Storage Plan:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

» Keep apart from incompatible materials such as strong oxidizing agents.

Emergency Procedures and First Aid

Immediate action is crucial in the event of exposure.
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical

attention.[2]

Skin Contact

Immediately remove all contaminated clothing.
Rinse skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical

attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[4]
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Disposal Plan

All waste materials must be handled as hazardous waste.
o Collection: Collect waste in suitable, closed, and properly labeled containers.[2]

» Disposal: Dispose of contents and container in accordance with all applicable local, state,
and federal regulations. This may involve dissolving the material in a combustible solvent
and burning in a chemical incinerator equipped with an afterburner and scrubber. Do not
allow the product to enter drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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